Cas no 339018-92-7 (Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)-)

• Product Name: Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)-
• CAS No: 339018-92-7
• MF: C₁₃H₁₇N₃S₂
• MW: 279.424179792404
• MDL: MFCD01444030
• CID: 5185348
• Update Time: 2026-03-05

Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)-

• MDL： MFCD01444030
• Inchi： 1S/C13H17N3S2/c1-17-13-15-10-7-8-18-11(10)12(16-13)14-9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H,14,15,16)
• InChI Key： SBNWGRVWVLDHSX-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(NC2CCCCC2)=C2SC=CC2=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±48.0 °C(Predicted)
• pka: 5.19±0.40(Predicted)

Additional information on Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)-

Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)-

The compound Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)- (CAS No. 339018-92-7) is a highly specialized organic molecule with a unique structure that combines a thienopyrimidine core with a cyclohexylamine substituent and a methylthio group. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials development.

The thienopyrimidine framework is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets, including kinases and other enzymes. The presence of the cyclohexylamine group introduces steric bulk and enhances the molecule's lipophilicity, which can improve its bioavailability in pharmacological applications. Additionally, the methylthio substituent contributes to the molecule's electronic properties, potentially influencing its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)- as a lead compound in the development of kinase inhibitors. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key kinases involved in cancer progression, such as Aurora kinases and Src family kinases. These findings suggest that the compound could serve as a foundation for developing novel anti-cancer therapies with high specificity and efficacy.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thienopyrimidine core exhibits interesting electronic properties that make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The integration of the cyclohexylamine and methylthio groups further enhances the molecule's compatibility with various electronic devices by tuning its redox potential and charge transport properties.

From a synthetic perspective, the preparation of Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)- involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability for industrial applications.

The structural versatility of this compound also makes it an attractive candidate for combinatorial chemistry approaches. By modifying the substituents on the thienopyrimidine core, researchers can generate a wide array of derivatives with diverse biological and chemical properties. This approach has been instrumental in expanding the scope of applications for this compound beyond traditional drug discovery into areas such as agrochemicals and diagnostics.

In conclusion, Thieno[3,2-d]pyrimidin-4-amine, N-cyclohexyl-2-(methylthio)- (CAS No. 339018-92-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing both medicinal chemistry and materials science research.